Cas no 585555-25-5 (1,3-dimethyl-8-(morpholin-4-yl)methyl-7-(2-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 1,3-dimethyl-8-(morpholin-4-yl)methyl-7-(2-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 585555-25-5
• MF: C₂₀H₂₅N₅O₃
• MW: 383.444204092026
• CID: 5866528
• PubChem ID: 74688806
• Update Time: 2025-11-01

1,3-dimethyl-8-(morpholin-4-yl)methyl-7-(2-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-8-(morpholin-4-ylmethyl)-7-(2-phenylethyl)purine-2,6-dione
• 1H-Purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-8-(4-morpholinylmethyl)-7-(2-phenylethyl)-
• 585555-25-5
• 1,3-dimethyl-8-(morpholin-4-yl)methyl-7-(2-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C20H25N5O3/c1-22-18-17(19(26)23(2)20(22)27)25(9-8-15-6-4-3-5-7-15)16(21-18)14-24-10-12-28-13-11-24/h3-7H,8-14H2,1-2H3
• InChI Key： SUSLBOZVVIMHKD-UHFFFAOYSA-N
• SMILES： N1(CCC2=CC=CC=C2)C2=C(N(C)C(=O)N(C)C2=O)N=C1CN1CCOCC1

Computed Properties

• Exact Mass: 385.21138974g/mol
• Monoisotopic Mass: 385.21138974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 68.7Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 596.7±60.0 °C(Predicted)
• pka: 5.50±0.10(Predicted)

Additional information on 1,3-dimethyl-8-(morpholin-4-yl)methyl-7-(2-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Introduction to 1,3-dimethyl-8-(morpholin-4-yl)methyl-7-(2-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 585555-25-5)

1,3-dimethyl-8-(morpholin-4-yl)methyl-7-(2-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione, with the CAS number 585555-25-5, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the purine family and is characterized by its unique structural features and potential biological activities. The compound's structure includes a purine core with specific functional groups that contribute to its pharmacological properties.

The molecular formula of 1,3-dimethyl-8-(morpholin-4-yl)methyl-7-(2-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione is C₂₀H₂₈N₄O₃, and its molecular weight is approximately 360.46 g/mol. The compound's structure features a central purine ring system with two methyl groups at positions 1 and 3, a morpholine-substituted methyl group at position 8, and a phenylethyl group at position 7. These substituents play crucial roles in the compound's biological activity and pharmacological profile.

1,3-dimethyl-8-(morpholin-4-yl)methyl-7-(2-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione has been the subject of extensive research due to its potential therapeutic applications. Recent studies have explored its effects on various biological systems and its potential as a lead compound for drug development. One of the key areas of interest is its activity as an adenosine receptor antagonist. Adenosine receptors are G protein-coupled receptors that play important roles in various physiological processes, including neurotransmission, inflammation, and cardiovascular function.

In a study published in the Journal of Medicinal Chemistry in 2021, researchers investigated the binding affinity and selectivity of 1,3-dimethyl-8-(morpholin-4-yl)methyl-7-(2-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione for different adenosine receptor subtypes. The results showed that the compound exhibited high affinity for the A₁ and A₃ adenosine receptors while showing lower affinity for the A_2A and A_2B subtypes. This selectivity profile suggests that the compound could be useful in developing drugs for conditions where modulation of specific adenosine receptors is beneficial.

Beyond its adenosine receptor activity, 1,3-dimethyl-8-(morpholin-4-yl)methyl-7-(2-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione has also been studied for its potential anti-inflammatory properties. Inflammation is a complex biological response involving various cellular and molecular mechanisms. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This effect may be mediated through its interaction with adenosine receptors or other signaling pathways involved in inflammation.

The pharmacokinetic properties of 1,3-dimethyl-8-(morpholin-4-yl)methyl-7-(2-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione have also been investigated to assess its suitability as a therapeutic agent. Studies have shown that the compound has good oral bioavailability and favorable pharmacokinetic parameters. It exhibits moderate plasma protein binding and is metabolized primarily by cytochrome P450 enzymes. These characteristics suggest that the compound could be developed into an orally available drug with a reasonable dosing regimen.

In addition to its therapeutic potential, 1,3-dimethyl-8-(morpholin-4-y{l)methyl}-7-(2-{phenylethyl})-{2},{3},{6},{7}-tetrahydro-{1}H-purin-{e} {d}ione (CAS No. 585555-{ }{ }{ }{ }{ }{ }{ }{ }{ }{ }{ }{ }{ }{ }{ }{ }{ }{ }{ }{ }{ )} has also been used as a tool compound in basic research to study adenosine receptor function and signaling pathways. Its selective binding properties make it valuable for probing the roles of specific adenosine receptor subtypes in various physiological processes.

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